Cas no 1003012-14-3 (1-(3-Methylbutyl)-1H-pyrazol-3-amine)

1-(3-Methylbutyl)-1H-pyrazol-3-amine is a pyrazole derivative featuring a 3-methylbutyl substituent at the nitrogen position of the heterocyclic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its amine functionality, which serves as a versatile intermediate for further derivatization. The branched alkyl chain enhances lipophilicity, potentially improving bioavailability in drug design applications. Its structural framework is valuable in the development of biologically active molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The compound’s stability and reactivity make it suitable for use in controlled synthetic pathways, offering researchers a reliable building block for complex molecular architectures.
1-(3-Methylbutyl)-1H-pyrazol-3-amine structure
1003012-14-3 structure
Product Name:1-(3-Methylbutyl)-1H-pyrazol-3-amine
CAS No:1003012-14-3
MF:C8H15N3
MW:153.224801301956
MDL:MFCD12149362
CID:2120673
PubChem ID:60783160
Update Time:2025-05-28

1-(3-Methylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-isopentyl-1H-pyrazol-3-amine
    • 1-(3-methylbutyl)-1H-pyrazol-3-amine
    • BTTKVSKNKAZIDZ-UHFFFAOYSA-N
    • 1-iso-pentyl-1H-pyrazol-3-ylamine
    • (1-Isopentyl-1H-pyrazol-3-yl)amine
    • NE36019
    • 1-(3-Methylbutyl)-1H-pyrazol-3-amine
    • MDL： MFCD12149362
    • Inchi： 1S/C8H15N3/c1-7(2)3-5-11-6-4-8(9)10-11/h4,6-7H,3,5H2,1-2H3,(H2,9,10)
    • InChI Key： BTTKVSKNKAZIDZ-UHFFFAOYSA-N
    • SMILES： N1(C=CC(N)=N1)CCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 273.3±13.0 °C at 760 mmHg
  • Flash Point: 119.1±19.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

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1-(3-Methylbutyl)-1H-pyrazol-3-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1003012-14-3)1-(3-Methylbutyl)-1H-pyrazol-3-amine
Order Number:A1095972
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:17
Price ($):1071.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1003012-14-3)1-(3-Methylbutyl)-1H-pyrazol-3-amine
A1095972
Purity:99%
Quantity:5g
Price ($):1071.0
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